1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine

• IUPAC Name: [4-(3-chlorophenyl)piperazin-1-yl]-(3,4-dimethoxyphenyl)methanethione
• InChI: InChI=1S/C19H21ClN2O2S/c1-23-17-7-6-14(12-18(17)24-2)19(25)22-10-8-21(9-11-22)16-5-3-4-15(20)13-16/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: OZVZONVSGXHJLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=S)N2CCN(CC2)C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C19H21ClN2O2S
• Molecular Weight: 376.9 g/mol

Description

1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine, also known as TFMPP, is a synthetic piperazine derivative that has been extensively studied for its potential applications in scientific research. TFMPP is a psychoactive compound that has been shown to have a range of biochemical and physiological effects, making it an interesting target for further study.

Mechanism of Action

1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine acts as a partial agonist of the serotonin 5-HT1B and 5-HT2A receptors, as well as a full agonist of the 5-HT1A receptor. This results in a range of biochemical and physiological effects, including changes in mood, cognition, and behavior.
Biochemical and Physiological Effects:
1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine has been shown to have a range of biochemical and physiological effects, including changes in serotonin levels, alterations in brain activity, and changes in heart rate and blood pressure. These effects can vary depending on the dose and duration of exposure.

Advantages and Limitations for Lab Experiments

1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine has several advantages as a research tool, including its ability to selectively target specific serotonin receptors and its relatively low toxicity. However, its psychoactive properties can also make it difficult to control for confounding variables in experimental studies.

Future Directions

There are several potential directions for future research on 1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine, including further studies on its molecular mechanisms of action, its potential therapeutic applications, and its interactions with other psychoactive compounds. Additionally, more research is needed to fully understand the long-term effects of 1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine exposure on the brain and body.

Synthesis Methods

1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with 3-chlorophenylpiperazine. The final product is then purified through recrystallization.

Scientific Research Applications

1-(3-chlorophenyl)-4-[(3,4-dimethoxyphenyl)carbonothioyl]piperazine has been used in a variety of scientific research applications, including studies on the molecular mechanisms of drug addiction, the effects of psychoactive compounds on the brain, and the potential therapeutic applications of piperazine derivatives.